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Compound of Interest

Compound Name: MOP 35

Cat. No.: B1177889 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

laboratory materials is a critical component of safety and regulatory compliance. The term

"MOP 35" is not a standard chemical name and can refer to different products. Based on

available safety data, two primary substances are identified that may be designated as "MOP
35" in different contexts: Muriate of Potash (Potassium Chloride), a common laboratory and

agricultural chemical, and MARC 35 Liquidator Odor Eliminator, a cleaning agent. This guide

provides detailed disposal procedures for both possibilities.

Section 1: Muriate of Potash (Potassium Chloride)
Muriate of Potash (MOP) is the common name for potassium chloride (KCl), a metal halide salt.

It is widely used in fertilizers and as a reagent in laboratory settings.
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Property Value

Chemical Name Potassium Chloride

Formula KCl

Appearance White or colorless crystalline solid

Solubility in Water Readily soluble

Primary Hazard

Low toxicity, but high concentrations can be

irritating to eyes and the respiratory tract.

Ingestion of large amounts may cause

gastrointestinal irritation.[1][2]

Environmental Hazard

Can affect aquatic life at high concentrations.

Not readily degradable, but subject to dilution in

the environment.[3]

Experimental Protocols: Disposal Procedures
For Uncontaminated Spills or Waste:

If the Muriate of Potash is uncontaminated, it can be repurposed.

Containment: Isolate the area of the spill.

Collection: Carefully sweep or vacuum the spilled material to minimize dust generation.[1][4]

[5]

Storage: Place the collected material into a clean, dry, and labeled container.

Reuse: The reclaimed potassium chloride can be used as a fertilizer in accordance with good

agronomic practices or for other appropriate applications.[4][6]

For Contaminated or Waste Material:

Small Quantities (Solutions ≤1%): According to the NIH Drain Discharge Guide, potassium

chloride solutions with a concentration of 1% or less may be disposed of down the drain with

copious amounts of cold water.[7]
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Ensure a steady flow of cold water before, during, and for a few minutes after disposal to

thoroughly flush the system.[7]

Stock Solutions and Large Quantities: For larger quantities or stock solutions, drain disposal

is not recommended.[7][8]

Waste Collection: The material should be collected in a designated and clearly labeled

waste container.

Professional Disposal: Arrange for disposal through your institution's chemical waste

management service or a licensed hazardous waste disposal company.[8] This ensures

compliance with federal, state, and local regulations.[3][4]
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Caption: Disposal decision workflow for Muriate of Potash (MOP).

Section 2: MARC 35 Liquidator Odor Eliminator
MARC 35 Liquidator Odor Eliminator is a commercial cleaning and deodorizing agent.
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Property Value

Product Type Liquid Odor Eliminator

Appearance Clear, colorless liquid[9]

pH Neutral[10]

Solubility in Water Complete[10]

Primary Hazard Eye irritant.[10] May cause skin irritation.[10]

Flash Point None[10]

Experimental Protocols: Disposal Procedures
For Spills or Waste Material:

The Safety Data Sheet for MARC 35 provides a straightforward disposal method.

Containment: For spills, absorb the liquid with an inert solid material.

Disposal: The SDS indicates that the material can be flushed to the sewer.[11]

Ensure the drain is clear and flush with a sufficient amount of water to ensure the material

is cleared from the immediate plumbing.
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Caption: Disposal workflow for MARC 35 Liquidator Odor Eliminator.

Disclaimer: The information provided is based on publicly available Safety Data Sheets. Always

consult your institution's specific safety guidelines and local regulations before disposing of any

chemical waste. If the identity of "MOP 35" is uncertain, it should be treated as hazardous

waste and disposed of through a professional chemical waste management service.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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